Cas no 2408966-23-2 (tert-butyl N-{[4,4-difluoro-1-(2-hydroxyethoxy)cyclohexyl]methyl}carbamate)

• Product Name: tert-butyl N-{[4,4-difluoro-1-(2-hydroxyethoxy)cyclohexyl]methyl}carbamate
• CAS No: 2408966-23-2
• MF: C₁₄H₂₅F₂NO₄
• MW: 309.349411725998
• CID: 6300931
• PubChem ID: 165699286
• Update Time: 2025-07-18

tert-butyl N-{[4,4-difluoro-1-(2-hydroxyethoxy)cyclohexyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2408966-23-2
• EN300-7548283
• tert-butyl N-{[4,4-difluoro-1-(2-hydroxyethoxy)cyclohexyl]methyl}carbamate

• Inchi： 1S/C14H25F2NO4/c1-12(2,3)21-11(19)17-10-13(20-9-8-18)4-6-14(15,16)7-5-13/h18H,4-10H2,1-3H3,(H,17,19)
• InChI Key： CWAACORVBQDNBZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CNC(=O)OC(C)(C)C)(CC1)OCCO)F

Computed Properties

• Exact Mass: 309.17516460g/mol
• Monoisotopic Mass: 309.17516460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{[4,4-difluoro-1-(2-hydroxyethoxy)cyclohexyl]methyl}carbamate

Comprehensive Analysis of tert-butyl N-{[4,4-difluoro-1-(2-hydroxyethoxy)cyclohexyl]methyl}carbamate (CAS No. 2408966-23-2): Properties, Applications, and Industry Trends

The chemical compound tert-butyl N-{[4,4-difluoro-1-(2-hydroxyethoxy)cyclohexyl]methyl}carbamate (CAS No. 2408966-23-2) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. As a carbamate derivative, it serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and kinase modulators. Its molecular framework, incorporating a difluorocyclohexyl moiety and a hydroxyethoxy side chain, offers exceptional stability and solubility, making it a preferred choice for modern drug discovery programs.

Recent advancements in small-molecule therapeutics have highlighted the importance of fluorinated compounds like 2408966-23-2. Fluorination enhances metabolic stability and membrane permeability, addressing key challenges in oral drug bioavailability—a topic frequently searched in AI-driven drug design platforms. The tert-butyl carbamate group further provides robust protection for amine functionalities during multi-step syntheses, aligning with industry demands for high-yielding, scalable processes.

From an application perspective, this compound is pivotal in constructing peptidomimetics and allosteric modulators, categories dominating Google Scholar queries related to cancer and neurodegenerative disease research. Its 4,4-difluorocyclohexyl segment mimics peptide backbones while resisting enzymatic degradation—a feature extensively discussed in PubMed articles on drug resistance mitigation. Moreover, the 2-hydroxyethoxy tail introduces polarity, optimizing logP values for CNS-targeted therapies, a hot topic in 2024 medicinal chemistry forums.

Environmental and regulatory trends also favor tert-butyl N-{[4,4-difluoro-1-(2-hydroxyethoxy)cyclohexyl]methyl}carbamate. Unlike traditional halogenated solvents, its synthesis employs green chemistry principles, reducing waste generation—a priority in ESG-focused pharmaceutical manufacturing. Analytical methods such as HPLC-MS and NMR (commonly searched techniques for purity validation) confirm its >98% purity, meeting ICH Q3A guidelines for impurities.

In the context of AI-assisted molecular optimization, this compound’s structure has been featured in deep learning models predicting ADMET properties. Researchers increasingly combine computational chemistry tools with empirical data to accelerate hit-to-lead transitions, making CAS 2408966-23-2 a case study in digital transformation of R&D. Patent databases reveal its use in BTK inhibitors and CDK4/6 antagonists, reflecting its relevance in immuno-oncology pipelines.

Supply chain dynamics for 2408966-23-2 reflect broader shifts toward regional API production. With semiconductor-grade reagents required for its synthesis, manufacturers emphasize ISO 9001-certified facilities—a detail often queried in B2B procurement platforms. Custom synthesis services now offer gram-to-kilogram scales with COA documentation, catering to both academic labs and industrial partners.

Future directions may explore its utility in PROTACs (Proteolysis Targeting Chimeras), a trending subject in Nature Chemical Biology publications. The compound’s ability to conjugate with E3 ligase ligands via its hydroxyethyl linker positions it as a potential warhead scaffold in targeted protein degradation—a paradigm shift from conventional occupancy-driven pharmacology.